Cas no 58311-83-4 (3-Phospholanone,1-methyl-, 1-sulfide)

• Product Name: 3-Phospholanone,1-methyl-, 1-sulfide
• CAS No: 58311-83-4
• MF: C₅H₉OPS
• MW: 148.163120985031
• CID: 384976
• PubChem ID: 317368
• Update Time: 2025-04-19

3-Phospholanone,1-methyl-, 1-sulfide Chemical and Physical Properties

Names and Identifiers

• 3-Phospholanone,1-methyl-, 1-sulfide
• 1-methyl-1-sulfanylidene-1λ⁵-phospholan-3-one
• 1-Methyl-3-phospholanon-1-sulfid
• 3-Phospholanone, 1-sulfide
• AC1L7VU8
• NSC248963
• 58311-83-4
• DTXSID30312022
• NSC-248963

• Inchi： 1S/C5H9OPS/c1-7(8)3-2-5(6)4-7/h2-4H2,1H3
• InChI Key： PMZYNPLFJZKIGA-UHFFFAOYSA-N
• SMILES： S=P1(C)CC(CC1)=O

Computed Properties

• Exact Mass: 148.01127
• Monoisotopic Mass: 148.01117308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 17.07
• LogP: 1.71910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Metalloheterocyclic compounds Phospholanes